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Cat. No.: B047308

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Cyclohexanediacetic anhydride (CAS No. 1010-26-0) is a cyclic dicarboxylic anhydride
featuring a spirocyclic structure where a cyclohexane ring is attached to a glutaric anhydride
moiety. It is a white to off-white crystalline solid that serves as a crucial intermediate in organic
synthesis, most notably in the pharmaceutical industry. Its primary application lies in the
synthesis of Gabapentin, an anticonvulsant and analgesic drug.[1][2] This guide provides a
comprehensive chemical profile of 1,1-cyclohexanediacetic anhydride, including its
physicochemical properties, synthesis, reactivity, and safety information, with a focus on its
application in drug development.

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of 1,1-cyclohexanediacetic anhydride is
presented below.

Table 1: Physicochemical Properties of 1,1-Cyclohexanediacetic Anhydride
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Property Value Reference(s)
CAS Number 1010-26-0 [3][4]
Molecular Formula C10H1403 [3B1141[5]
Molecular Weight 182.22 g/mol [31[5][6]

White to light yellow or light
Appearance _ [7]
orange crystalline powder

Melting Point 67-70 °C [1][6]
Boiling Point 126 °C at 0.5 mmHg [1]
Purity >98.0% (GC) [31[7]

3,3-Pentamethyleneglutaric
anhydride, 3-

Synonyms _ [7]
Oxaspiro[5.5]undecane-2,4-

dione

Spectroscopic Profile

Experimental spectroscopic data for 1,1-cyclohexanediacetic anhydride is not readily available
in public databases. However, based on its chemical structure, the expected spectral
characteristics are as follows:

e 1H NMR: The spectrum is expected to show complex multiplets in the aliphatic region
(approximately 1.0-2.5 ppm) corresponding to the protons of the cyclohexane ring and the
two methylene groups of the anhydride ring.

e 13C NMR: The spectrum should display distinct signals for the carbons of the cyclohexane
ring, the methylene carbons of the anhydride ring, and a characteristic downfield signal for
the quaternary spiro carbon. The two carbonyl carbons are expected to appear at the most
downfield region of the spectrum (typically >160 ppm).

« Infrared (IR) Spectroscopy: As a cyclic anhydride, it is expected to exhibit two characteristic
carbonyl (C=0) stretching bands.[8] One band, corresponding to the symmetric C=0 stretch,
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is anticipated around 1800-1850 cm~1, and the other, from the asymmetric C=0 stretch,
should appear around 1740-1790 cm~1.[8] A C-O-C stretching band is also expected.[8]

o Mass Spectrometry: The mass spectrum should show a molecular ion peak (M*)
corresponding to its molecular weight (182.22 g/mol ). Fragmentation patterns would likely
involve the loss of CO and CO2 from the anhydride ring.

Synthesis and Reactivity
Synthesis of 1,1-Cyclohexanediacetic Anhydride

1,1-Cyclohexanediacetic anhydride is typically synthesized via the dehydration of its
corresponding dicarboxylic acid, 1,1-cyclohexanediacetic acid. A common method for this
transformation is the use of a dehydrating agent such as acetic anhydride.

Experimental Protocol: Synthesis of 1,1-Cyclohexanediacetic Anhydride (General Procedure)

This protocol is based on a general method for the synthesis of cyclic anhydrides from
dicarboxylic acids using acetic anhydride and should be adapted and optimized for 1,1-
cyclohexanediacetic acid.

Materials:

e 1,1-Cyclohexanediacetic acid
o Acetic anhydride

o Toluene (optional, as solvent)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place 1,1-
cyclohexanediacetic acid and acetic anhydride (a slight excess, e.g., 1.1-1.5 equivalents).
Toluene can be used as a solvent.[9]

» Heat the mixture to reflux with stirring. The reaction progress can be monitored by the
dissolution of the starting diacid.
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 After the reaction is complete (typically 1-3 hours of reflux), allow the mixture to cool to room
temperature.

» Remove the excess acetic anhydride and acetic acid formed during the reaction under
reduced pressure using a rotary evaporator.

e The crude 1,1-cyclohexanediacetic anhydride can be purified by recrystallization from a
suitable solvent (e.g., a mixture of hexane and ethyl acetate) or by vacuum distillation.
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Chemical Reactivity

The reactivity of 1,1-cyclohexanediacetic anhydride is primarily dictated by the electrophilic
nature of its carbonyl carbons. It readily undergoes nucleophilic acyl substitution reactions.

e Hydrolysis: In the presence of water, the anhydride ring opens to regenerate 1,1-
cyclohexanediacetic acid.[10]

» Alcoholysis: Reaction with alcohols yields a monoester of 1,1-cyclohexanediacetic acid.

e Aminolysis: Reaction with ammonia or primary/secondary amines leads to the formation of
the corresponding monoamide or N-substituted monoamide. This reaction is fundamental to
its use in the synthesis of Gabapentin.[11]
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Application in Gabapentin Synthesis

The most significant application of 1,1-cyclohexanediacetic anhydride is as a key starting
material in the synthesis of Gabapentin. The synthetic route involves the reaction of the
anhydride with ammonia to form 1,1-cyclohexanediacetic acid monoamide, which then
undergoes a Hofmann rearrangement to yield Gabapentin.

Experimental Protocol: Synthesis of 1,1-Cyclohexanediacetic Acid Monoamide

This protocol is a generalized procedure based on patent literature and may require
optimization.

Materials:

1,1-Cyclohexanediacetic anhydride

Aqueous ammonia (e.g., 25-35% solution)

Hydrochloric acid or Sulfuric acid for acidification

Acetonitrile (for crystallization)

Procedure:
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 In areaction vessel, cool an aqueous solution of ammonia to below 20 °C.

o Slowly add 1,1-cyclohexanediacetic anhydride to the cooled ammonia solution with stirring,
maintaining the temperature below 20 °C.[11] The molar ratio of ammonia to the anhydride is
typically between 5 and 10.[11]

 After the addition is complete, continue stirring for a specified period to ensure complete
reaction.

o Neutralize the reaction mixture by the controlled addition of an acid (e.g., H2SOa) to a slightly
acidic pH, which will precipitate the crude 1,1-cyclohexanediacetic acid monoamide.[11]

o Collect the precipitated solid by filtration and wash it with cold water.

o Purify the crude product by recrystallization from a suitable solvent, such as agueous
acetonitrile, to obtain pure 1,1-cyclohexanediacetic acid monoamide.[11]
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Safety and Handling
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1,1-Cyclohexanediacetic anhydride is an irritant and requires careful handling to avoid contact

with skin and eyes. It is also moisture-sensitive and should be stored in a cool, dry place under

an inert atmosphere.[12]

Table 2: Safety and Toxicological Profile

Parameter

Information

Reference(s)

GHS Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[5]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[13]

Incompatible Materials

Strong oxidizing agents.

[12]

Acute Toxicity (Oral LD50)

Not classified as acutely toxic
(ATE > 2000 mg/kg). The
toxicological properties have

not been fully investigated.

[12]

Acute Toxicity (Dermal LD50)

Not classified as acutely toxic
(ATE > 2000 mg/kg). The
toxicological properties have

not been fully investigated.

[12]
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Conclusion

1,1-Cyclohexanediacetic anhydride is a valuable chemical intermediate with a well-defined role
in the pharmaceutical industry, particularly in the synthesis of Gabapentin. Its spirocyclic
structure and the reactivity of the anhydride functional group make it a versatile building block
in organic synthesis. A thorough understanding of its properties, synthesis, and handling is
essential for its safe and effective use in research and development and in industrial-scale
production. Further investigation into its spectroscopic characteristics and a more detailed
toxicological evaluation would provide a more complete profile of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 1,1-Cyclohexanediacetic
Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047308#1-1-cyclohexanediacetic-anhydride-
chemical-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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